N-[(2-chloro-6-fluorophenyl)methyl]prop-2-en-1-amine

• IUPAC Name: N-[(2-chloro-6-fluorophenyl)methyl]prop-2-en-1-amine
• InChI: InChI=1S/C10H11ClFN/c1-2-6-13-7-8-9(11)4-3-5-10(8)12/h2-5,13H,1,6-7H2
• InChI Key: YTZMRUNVNWFYBQ-UHFFFAOYSA-N
• Canonical SMILES: C=CCNCC1=C(C=CC=C1Cl)F
• Molecular Formula: C10H11ClFN
• DSSTOX Substance ID: DTXSID50405920
• Molecular Weight: 199.65 g/mol
• CAS RN: 62924-63-4

Description

Molecular Structure Analysis

The molecular structure of similar compounds has been elucidated using single-crystal X-ray diffraction technique. For instance, the single crystal of synthesized (2E)-3-(2,6-dichlorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one was characterized.

Chemical Reactions Analysis

The chemical reactivity parameters of similar compounds have been studied. For example, the HOMO–LUMO energy gap of (2E)-3-(2,6-dichlorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one was calculated and compared with experimental data.

Scientific Research Applications

Synthesis and Analysis of Nitrogen-Containing Compounds

• Research on the synthesis and analysis of nitrogen-containing compounds, such as 2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP) and its metabolites, highlights the importance of understanding these compounds' biological effects and exposures. Techniques like liquid chromatography coupled with mass spectrometry are preferred for their sensitivity and selectivity in analyzing these compounds in various matrices, including food products and biological samples (Teunissen et al., 2010).

Fluorescent Chemosensors

• The development of fluorescent chemosensors based on compounds like 4-methyl-2,6-diformylphenol (DFP) for detecting various analytes, including metal ions and neutral molecules, showcases the versatility of nitrogen-containing compounds in sensor applications. These chemosensors are noted for their high selectivity and sensitivity, with potential uses in numerous fields, particularly in biomedical applications (Roy, 2021).

Environmental and Health Implications

• Studies on the degradation and environmental fate of nitrogen-containing compounds, such as amines and their use in advanced oxidation processes, emphasize the need to understand and mitigate the potential health risks associated with these compounds. These studies contribute to developing technologies focused on the degradation of recalcitrant nitrogen-containing compounds, improving water treatment schemes and reducing environmental and health impacts (Bhat & Gogate, 2021).

Catalytic Applications

• Research on catalyzed reactions involving N-allylic systems to synthesize N-(1-propenyl) compounds highlights the role of transition metal complexes in facilitating these transformations. Such studies provide insights into the stereochemistry and reactivity of N-allylic compounds, with implications for the synthesis of enamines, enamides, and other nitrogen-containing compounds (Krompiec et al., 2008).

Renewable Feedstocks

• The utilization of soybean oil as a renewable feedstock for producing nitrogen-containing derivatives showcases the potential of bio-based resources in generating environmentally friendly and sustainable chemical products. This approach includes the synthesis of fatty amines, amides, and other novel compounds, demonstrating the versatility and potential of nitrogen-containing compounds derived from renewable sources (Biswas et al., 2008).